Cas no 2138266-14-3 (Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)-)

• Product Name: Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)-
• CAS No: 2138266-14-3
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 5288320
• Update Time: 2025-06-09

Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)-

• Inchi： 1S/C8H17NO2S/c1-7(2)8(4-5-8)6-12(10,11)9-3/h7,9H,4-6H2,1-3H3
• InChI Key： ZEDWOHVFPCTFLN-UHFFFAOYSA-N
• SMILES： C1(C(C)C)(CS(NC)(=O)=O)CC1

Additional information on Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)-

Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)- (CAS No. 2138266-14-3): A Comprehensive Overview

Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)-, identified by its CAS number 2138266-14-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly its cyclopropane ring and sulfonamide functional group, contribute to its distinctive chemical properties and make it a subject of interest for various scientific investigations.

The molecular structure of Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)- consists of a cyclopropane ring substituted with a methanesulfonamide moiety at one position and an N-methyl group at another. The presence of the cyclopropane ring introduces rigidity to the molecule, which can influence its interactions with biological targets. Additionally, the sulfonamide group is known to enhance solubility and bioavailability, making it a valuable component in drug design. The N-methyl and 1-(1-methylethyl) substituents further modify the electronic and steric properties of the molecule, potentially affecting its pharmacokinetic behavior.

In recent years, there has been growing interest in sulfonamides as pharmacophores due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)- has been explored in several research studies aimed at developing novel therapeutic agents. For instance, modifications to the sulfonamide group have been shown to enhance binding affinity to specific enzymes and receptors, which is crucial for drug efficacy.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The cyclopropane ring can serve as a scaffold for designing molecules that interact selectively with disease-causing targets. This specificity is particularly important in oncology research, where precision in drug action can minimize side effects and improve patient outcomes. Recent studies have demonstrated that derivatives of sulfonamides can inhibit key enzymes involved in tumor growth and progression. The unique structural features of Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)- make it a promising candidate for further investigation in this context.

The synthesis of Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropane ring typically involves cyclization reactions, while the sulfonamide group is often formed through nucleophilic substitution or condensation reactions. The presence of the N-methyl and 1-(1-methylethyl) groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability, which is essential for both research and potential commercial applications.

In terms of pharmacological activity, preliminary studies suggest that Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)- exhibits interesting properties when tested against various biological models. For example, it has shown potential as an inhibitor of certain enzymes that are overexpressed in cancer cells. The mechanism by which this compound exerts its effects is still under investigation but may involve interactions with protein targets that regulate cell proliferation and survival. Additionally, its ability to cross cell membranes may make it suitable for topical applications or systemic delivery depending on further modifications.

The solubility profile of this compound is another area of interest. Sulfonamides are generally water-soluble due to the polar nature of the sulfonamide group. However, the presence of hydrophobic substituents like the cyclopropane ring can influence overall solubility. Optimizing solubility is crucial for drug formulation, as it affects bioavailability and therapeutic efficacy. Researchers are exploring various strategies to enhance solubility while maintaining biological activity, such as prodrug formulations or co-administration with solubilizing agents.

The safety profile of Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)- is also an important consideration in its development as a potential therapeutic agent. Preliminary toxicology studies have been conducted to assess its acute toxicity and potential side effects. These studies provide valuable insights into the compound's safety margins and help guide further development efforts. It is essential to ensure that any potential therapeutic agent meets stringent safety standards before moving into clinical trials.

The future directions for research on this compound are multifaceted. One area involves exploring its potential applications in drug discovery beyond oncology. For instance, it could be investigated for its antimicrobial properties or as a tool compound in biochemical assays. Another direction is optimizing its chemical structure to improve pharmacological activity and reduce any observed toxicity. Computational modeling techniques are increasingly being used to predict how structural modifications will affect biological activity.

In conclusion, Cyclopropanemethanesulfonamide, N-methyl-1-(1-methylethyl)- (CAS No. 2138266-14-3) represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents with diverse biological activities. Ongoing studies aim to elucidate its mechanisms of action and optimize its properties for clinical applications. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in addressing complex diseases.